molecular formula C16H32O7 B609276 Mpeg5-t-butyl ester CAS No. 874208-93-2

Mpeg5-t-butyl ester

Cat. No. B609276
CAS RN: 874208-93-2
M. Wt: 336.43
InChI Key: ABOAGRJWHPYZKV-UHFFFAOYSA-N
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Description

Mpeg5-t-butyl ester is a polyethylene glycol (PEG) derivative . It contains a t-butyl ester, and the t-butyl protected carboxyl group can be deprotected under acidic conditions . The hydrophilic PEG spacer increases solubility in aqueous media . It is a water-soluble compound that has been widely used in various fields, including medical, environmental, and industrial research.


Molecular Structure Analysis

The molecular structure of Mpeg5-t-butyl ester includes a PEG spacer and a t-butyl ester . The molecular weight is 336.4 g/mol, and the molecular formula is C16H32O7 .


Physical And Chemical Properties Analysis

Mpeg5-t-butyl ester is a water-soluble compound. The hydrophilic PEG spacer increases its solubility in aqueous media . The molecular weight is 336.4 g/mol, and the molecular formula is C16H32O7 .

Scientific Research Applications

Synthetic Ester Liquids for Transformer Applications

Synthetic esters, including Mpeg5-t-butyl ester, have become increasingly popular in recent decades . They are used in transformers due to their excellent breakdown performance and lightning impulse strength . Synthetic esters are also used in the creation of nanofluids and combined paper-synthetic ester-based insulating systems .

Retro-filling and Drying of Mineral Oil-Immersed Transformers

Mpeg5-t-butyl ester is used in the retro-filling and drying of mineral oil-immersed transformers . This application takes advantage of the synthetic ester’s unique properties to improve the performance and longevity of the transformers .

Dissolved Gas Analysis (DGA) Based Diagnosis

In the field of transformer health monitoring, Mpeg5-t-butyl ester is used in DGA-based diagnosis . This involves analyzing the gases dissolved in the synthetic ester to assess the condition of the transformer .

Static Electrification of Synthetic Esters

Mpeg5-t-butyl ester is used in research related to the static electrification of synthetic esters . This research is crucial for understanding and mitigating the risks associated with static electricity in transformers .

High-Frequency Dielectric Loss in Polymer Media

Mpeg5-t-butyl ester is used in the study of dielectric loss at high frequencies . This research is particularly relevant to the evolution of high-frequency communication .

Synthesis of Poly (ester imide)s

Mpeg5-t-butyl ester is used in the synthesis of poly (ester imide)s . These polymers have varied molecular chain flexibilities and are used in a range of applications, including the production of high-quality films .

Safety and Hazards

The safety data sheet for Mpeg5-t-butyl ester suggests that it should be handled with care. In case of inhalation, skin contact, eye contact, or if swallowed, appropriate first aid measures should be taken .

Mechanism of Action

Target of Action

Mpeg5-t-butyl ester is primarily used in the field of drug development . It is a PEG derivative containing a t-butyl ester . The compound’s primary targets are therapeutic molecules, such as peptides, proteins, or small molecules . The t-butyl protected carboxyl group can be deprotected under acidic conditions .

Mode of Action

The mode of action of Mpeg5-t-butyl ester involves a process known as PEGylation . In this process, the PEG moiety of the compound is covalently attached to its targets . This attachment can alter the properties of the target molecules, potentially enhancing their therapeutic efficacy.

Biochemical Pathways

Given its role in pegylation, it can be inferred that the compound may influence pathways related to the function and stability of therapeutic molecules .

Pharmacokinetics

The hydrophilic peg spacer in the compound is known to increase solubility in aqueous media . This property could potentially influence the compound’s absorption, distribution, metabolism, and excretion (ADME) properties, thereby affecting its bioavailability.

Result of Action

The result of Mpeg5-t-butyl ester’s action is the modification of therapeutic molecules through PEGylation . This modification can enhance the solubility, stability, and potentially the therapeutic efficacy of the target molecules .

Action Environment

The action of Mpeg5-t-butyl ester can be influenced by environmental factors such as pH. For instance, the t-butyl protected carboxyl group in the compound can be deprotected under acidic conditions . This suggests that the compound’s action, efficacy, and stability may vary depending on the pH of its environment.

properties

IUPAC Name

tert-butyl 3-[2-[2-[2-(2-methoxyethoxy)ethoxy]ethoxy]ethoxy]propanoate
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C16H32O7/c1-16(2,3)23-15(17)5-6-19-9-10-21-13-14-22-12-11-20-8-7-18-4/h5-14H2,1-4H3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

ABOAGRJWHPYZKV-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(C)(C)OC(=O)CCOCCOCCOCCOCCOC
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C16H32O7
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID101216433
Record name 1,1-Dimethylethyl 4,7,10,13,16-pentaoxaheptadecanoate
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID101216433
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

336.42 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

Mpeg5-t-butyl ester

CAS RN

874208-93-2
Record name 1,1-Dimethylethyl 4,7,10,13,16-pentaoxaheptadecanoate
Source CAS Common Chemistry
URL https://commonchemistry.cas.org/detail?cas_rn=874208-93-2
Description CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society.
Explanation The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated.
Record name 1,1-Dimethylethyl 4,7,10,13,16-pentaoxaheptadecanoate
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID101216433
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Synthesis routes and methods

Procedure details

Methyl tetraethylene glycol (1.0 g, 4.80 mmol) and tert-butyl acrylate (0.308 g, 2.40 mmol) were dissolved in dry THF (10 mL). Sodium metal 0.6 mg, 0.024 mmol) was added to the solution. After stirring for 4 h at room temperature, the reaction mixture was quenched by the addition of 1 M HCl (15 mL). The quenched reaction mixture was then extracted with CH2Cl2 (1×50 mL, 1×25 mL). The organic layer was dried (MgSO4) and concentrated. After purification by silica gel chromatography (ethyl acetate as eluent), the product was obtained as an oil (1.28 g, 79%).
Name
Methyl tetraethylene glycol
Quantity
1 g
Type
reactant
Reaction Step One
Quantity
0.308 g
Type
reactant
Reaction Step One
Name
Quantity
10 mL
Type
reactant
Reaction Step One
Quantity
0.6 mg
Type
catalyst
Reaction Step Two
Name
Yield
79%

Retrosynthesis Analysis

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Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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